N-(2-methoxyethyl)-2-{[(4-methoxyphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-2-[[2-(4-methoxyphenoxy)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C21H26N2O5S/c1-26-12-11-22-20(25)19-16-5-3-4-6-17(16)29-21(19)23-18(24)13-28-15-9-7-14(27-2)8-10-15/h7-10H,3-6,11-13H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key: RTTJBSSOAZTXRI-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=C(SC2=C1CCCC2)NC(=O)COC3=CC=C(C=C3)OC
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol
• CAS No.: 380871-26-1

Description

N-(2-methoxyethyl)-2-{[(4-methoxyphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C21H26N2O5S and its molecular weight is 418.51. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

Thiophene-3-carboxamide derivatives have been explored for their antibacterial and antifungal activities. These compounds, including structures similar to the specified molecule, have demonstrated significant biological activity. The molecular conformation, influenced by intramolecular hydrogen bonding, plays a crucial role in their bioactivity, highlighting the importance of structural analysis in drug design (Vasu et al., 2005).

Cytostatic and Anti-inflammatory Activities

Research on azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has shown potential cytostatic, antitubercular, and anti-inflammatory activities. These findings are based on predictive models and chemical synthesis optimization, indicating a promising direction for developing new pharmacological agents with specified properties (Chiriapkin et al., 2021).

Synthesis and Characterization of Derivatives

The synthesis and characterization of various derivatives of thiophene-3-carboxamide have been extensively studied, revealing insights into their structural and chemical properties. These studies are fundamental for understanding the reactivity and potential applications of these compounds in medicinal chemistry (Pokhodylo et al., 2010; Sailaja Rani Talupur et al., 2021).